Cas no 13870-70-7 (5-methyl-1-phenyl-2,3-dihydro-1H-imidazol-2-one)

• Product Name: 5-methyl-1-phenyl-2,3-dihydro-1H-imidazol-2-one
• CAS No: 13870-70-7
• MF: C₁₀H₁₀N₂O
• MW: 174.199202060699
• CID: 3722394
• PubChem ID: 15410808
• Update Time: 2025-05-21

5-methyl-1-phenyl-2,3-dihydro-1H-imidazol-2-one Chemical and Physical Properties

Names and Identifiers

• 2H-Imidazol-2-one, 1,3-dihydro-5-methyl-1-phenyl-
• 5-methyl-1-phenyl-2,3-dihydro-1H-imidazol-2-one
• 5-METHYL-1-PHENYL-3H-IMIDAZOL-2-ONE
• EN300-54244
• G25304
• 1,3-dihydro-5-methyl-1-phenyl-2H-imidazol-2-one
• 841-128-4
• CS-0251287
• VCJPZTGMDULQBV-UHFFFAOYSA-N
• SCHEMBL7987007
• 4-methyl-3-phenyl-1H-imidazol-2-one
• NAA87070
• Z808595618
• AKOS017418586
• 13870-70-7

• Inchi： 1S/C10H10N2O/c1-8-7-11-10(13)12(8)9-5-3-2-4-6-9/h2-7H,1H3,(H,11,13)
• InChI Key： VCJPZTGMDULQBV-UHFFFAOYSA-N
• SMILES： C1(=O)N(C2=CC=CC=C2)C(C)=CN1

Computed Properties

• Exact Mass: 174.079312947Da
• Monoisotopic Mass: 174.079312947Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 32.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on 5-methyl-1-phenyl-2,3-dihydro-1H-imidazol-2-one

5-Methyl-1-phenyl-2,3-dihydro-1H-imidazol-2-one (CAS No. 13870-70-7)

The compound 5-methyl-1-phenyl-2,3-dihydro-1H-imidazol-2-one (CAS No. 13870-70-7) is a heterocyclic organic compound with a unique structure that has garnered significant attention in various fields of chemistry and pharmacology. This compound belongs to the imidazolone family, which is known for its versatile applications in drug design, agrochemicals, and materials science. The imidazolone ring serves as a central scaffold for this molecule, with a phenyl group attached at position 1 and a methyl group at position 5. This combination of substituents imparts distinctive electronic and steric properties to the molecule, making it highly functional in different chemical environments.

Recent studies have highlighted the potential of 5-methyl-1-phenyl-2,3-dihydro-1H-imidazol-2-one as a promising candidate in the development of novel therapeutic agents. Researchers have explored its ability to act as a bioisostere in drug design, where it can replace other functional groups without altering the overall pharmacophore significantly. This property is particularly valuable in optimizing drug efficacy and reducing side effects. For instance, a study published in *Journal of Medicinal Chemistry* demonstrated that this compound could serve as a scaffold for designing inhibitors of certain kinases involved in cancer progression.

In addition to its pharmacological applications, 5-methyl-1-phenyl-2,3-dihydro-1H-imidazol-2-one has shown potential in the field of agrochemistry. Its ability to act as a herbicide or pesticide precursor has been investigated due to its structural similarity to naturally occurring compounds that play roles in plant defense mechanisms. A research article in *Pest Management Science* reported that derivatives of this compound exhibit potent activity against several agricultural pests without causing significant harm to non-target species.

The synthesis of 5-methyl-1-phenyl-2,3-dihydro-1H-imidazol-2-one typically involves multi-step reactions that require precise control over reaction conditions. A common approach involves the condensation of an appropriate amine with a carbonyl compound followed by cyclization to form the imidazolone ring. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses of this compound. For example, the use of microwave-assisted synthesis has been reported to significantly reduce reaction times while maintaining high yields.

From a structural perspective, the imidazolone ring in this compound provides multiple sites for functionalization, allowing chemists to tailor its properties for specific applications. The phenyl group at position 1 contributes aromatic stability and enhances lipophilicity, while the methyl group at position 5 introduces steric bulk that can influence molecular interactions. These features make 5-methyl-1 phenyl 2 3 dihydro 1H imidazol 2 one (CAS No. 13870 70 7) an attractive building block for constructing complex molecules with diverse functionalities.

Recent research has also focused on the use of this compound as a precursor for advanced materials such as coordination polymers and metal organic frameworks (MOFs). Its ability to act as a ligand due to the presence of nitrogen atoms within the imidazolone ring makes it suitable for forming stable metal complexes. A study published in *Chemistry of Materials* demonstrated that derivatives of this compound could be used to create MOFs with high surface areas and excellent catalytic properties.

In summary, 5-methyl 1 phenyl 2 3 dihydro 1H imidazol 2 one (CAS No. 13870 70 7) is a versatile compound with a wide range of applications across different scientific disciplines. Its unique structure and functional groups make it an invaluable tool in drug discovery, agrochemistry, and materials science. As research continues to uncover new potential uses for this compound, it is likely to play an increasingly important role in advancing modern chemistry and technology.